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Compound of Interest

Ethyl[2-(4-
Compound Name:
methoxyphenyl)ethyllamine

CAS No.: 749849-18-1

Cat. No.: B3429513

Get Quote

\ J

Document Control:
e Scope: Laboratory-scale disposal (mg to g quantities)
o Target Audience: Medicinal Chemists, EHS Officers, Lab Managers

Executive Summary & Immediate Directive

Ethyl[2-(4-methoxyphenyl)ethyl]amine (also known as N-Ethyl-4-methoxyphenethylamine) is
a secondary amine structurally related to phenethylamine psychotropics. Proper disposal
requires strict adherence to RCRA (Resource Conservation and Recovery Act) guidelines,
specifically avoiding the creation of unregulated reactive mixtures.

Core Directive:

¢ Do NOT dispose of down the drain.[1][2]
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o Do NOT mix with oxidizing agents or strong acids (potential for exothermic reaction or
nitrosamine formation).

e Segregate into the "Organic Alkaline/Base" waste stream.
 Incinerate via a licensed hazardous waste contractor.[3]

Chemical Identity & Hazard Profile[4][5][6]

Understanding the specific form of the chemical is critical for selecting the correct waste
stream. In research settings, this compound is most frequently encountered as a Hydrochloride
(HCI) salt.

Table 1: Chemical Specification & Hazard Data
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Property

Specification

Operational Implication

Chemical Name

N-Ethyl-4-

methoxyphenethylamine

Primary identifier for waste

manifests.

CAS Number

93963-24-7 (HCI Salt)16615-
53-9 (Free Base)

Use these exact CAS numbers
on waste tags to prevent

misidentification.

Molecular Formula

C11H17NO (Base) /
C11H17NO-HCI (Salt)

Nitrogen content dictates
incineration requirements (NOx

generation).

Physical State

Crystalline Solid (Salt) or Qily
Liquid (Base)

Solids go to "Solid Hazardous
Waste"; Liquids to "Organic

Solvents".

Acidity/Basicity

Secondary Amine (Basic)

MUST be segregated from
acids to prevent heat

generation.

Key Hazards

Skin Irritant (H315), Eye Irritant
(H319)

PPE (Nitrile gloves, safety
glasses) is mandatory during

handling.

RCRA Code

D001 (Ignitable - if in
solvent)D002 (Corrosive - if pH
> 12.[4][5]5)

Determines the EPA waste

classification code.
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CRITICAL SAFETY WARNING: Nitrosamine Formation As a secondary amine, this compound
can react with nitrosating agents (e.g., nitrites, nitrous acid) to form N-nitrosamines, which are

potent carcinogens.
e Protocol: Ensure the waste container is explicitly free of any nitrosating agents.

e Reference:Prudent Practices in the Laboratory, Section 6.C.2.5 [1].

Waste Stream Segregation Logic

The most common failure point in amine disposal is improper segregation, leading to
"commingled waste" rejections by disposal vendors.

Figure 1: Segregation Decision Logic (DOT)
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RESTRICTIONS

NO ACIDS

Waste Material:

Ethyl[2-(4-methoxyphenyl)ethyl]lamine NO OXIDIZERS

Determine Physical State

Dissolved

Solid (Powder/Crystals) Liquid (Solution)

Container A:
Solid Hazardous Waste Identify Solvent
(Tag: Toxic, Irritant)

Contains Halogens \ No Halogens

Halogenated Solvent Non-Halogenated Solvent

(DCM, Chloroform) (MeOH, DMSO, Acetone)

Container B: Container C:
Halogenated Organic Waste Non-Halogenated Organic Waste
(Tag: Toxic) (Tag: Flammable, Irritant)

Click to download full resolution via product page

Caption: Decision tree for selecting the correct waste container based on physical state and
solvent composition.

Step-by-Step Disposal Protocol
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This protocol is designed to be a self-validating system. Each step includes a check to ensure
the previous step was performed correctly.

Phase 1: Preparation & Quenching (Optional but
Recommended)

Context: If you have reactive free base liquid, it is safer to convert it to a stable salt or dilute it
before disposal.

 Dilution: If the amine is a neat liquid (free base), dilute to <10% concentration using Ethanol
or Methanol.

o Validation: Check that no heat is generated upon mixing.[2]
e pH Check: Using a pH strip, verify the mixture is basic (pH > 8).

o Why? If acidic, you may have inadvertently introduced an acid source. Verify before
adding to a basic waste stream.

Phase 2: Packaging & Labeling

o Container Selection: Use HDPE (High-Density Polyethylene) or Borosilicate Glass
containers. Avoid metal containers if the mixture is corrosive.[6]

o Labeling: Attach a hazardous waste tag immediately upon the first addition of waste.

o Constituents: List "Ethyl[2-(4-methoxyphenyl)ethylJamine” and the solvent (e.g.,
"Methanol®).

o Percentages: Estimate concentrations (e.g., "1% Amine, 99% Methanol").

o Hazards: Check "Toxic" and "Irritant”. If in flammable solvent, check "Ignitable”.[4]

Phase 3: The "Hand-Off" (Storage)

e Secondary Containment: Place the waste bottle in a polyethylene tray to capture drips.

e Segregation: Store in the Flammables Cabinet, specifically on the "Bases/Organics" shelf.

© 2026 BenchChem. All rights reserved. 6/9 Tech Support


https://www.fishersci.com/store/msds?partNumber=RF03346DA&productDescription=2-%284-METHOXYPHENOXY%29ETHY+1GR&vendorId=VN00092202&countryCode=US&language=en
https://engineering.purdue.edu/MSE/research/safety/HMMguide.pdf
https://www.benchchem.com/product/b3429513/docs?utm_src=pdf-body#operational-guide-safe-disposal-of-ethyl-2-4-methoxyphenyl-ethyl-amine
https://my.alfred.edu/environmental-health-safety/epa-hazardous-waste-codes.cfm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3429513?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

o Validation: Visually confirm the bottle is NOT touching any bottles labeled "Nitric Acid",
"Sulfuric Acid", or "Peroxide".

Regulatory & Compliance Framework
RCRA Waste Codes

» D001 (Ignitable): Applicable if the amine is dissolved in a flammable solvent (Flash point <
60°C) [2].

e D002 (Corrosive): Applicable if the waste is aqueous and has a pH = 12.5.[4][5]

e P/U Lists: This specific amine is not currently P-listed or U-listed by the EPA, meaning it is
regulated by characteristic rather than listing.

Controlled Substance Analogue Note

While Ethyl[2-(4-methoxyphenyl)ethyllamine is a research chemical, it is an isomer/analog
of controlled phenethylamines.

» Action: If your facility has a DEA license, verify if this specific analog falls under your
"substantially similar" protocols.

o Disposal Implication: If deemed a controlled substance analog by your internal EHS, it
requires witnessed destruction or reverse distribution, not standard chemical waste pickup.
For most academic research, standard hazardous waste incineration is sufficient.

Emergency Contingencies
Spill Response Workflow

Small (<100mL) Absorb with Vermiculite Bag Waste as
Inside Hood or Amine-Specific Pads Hazardous Solid
Spill Detected Assess Volume & Threat
Large (>100mL) Evacuate Lab

Or Outside Hood Call EHS Emergency

Click to download full resolution via product page
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Caption: Immediate response workflow for amine spills.

Specific Absorbents:

+ Use Vermiculite or Diatomaceous Earth.

* Avoid paper towels for concentrated amines (heat generation risk).

o Decontamination: Wipe the surface with a dilute (1-5%) acetic acid solution after the bulk
material is removed to neutralize residues, then wash with soap and water.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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o To cite this document: BenchChem. [Operational Guide: Safe Disposal of Ethyl[2-(4-
methoxyphenyl)ethyllJamine]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3429513/docs#operational-guide-safe-disposal-of-
ethyl-2-4-methoxyphenyl-ethyl-amine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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